![molecular formula C24H27NO5 B1614039 4'-Carboethoxy-2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone CAS No. 898755-92-5](/img/structure/B1614039.png)
4'-Carboethoxy-2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone
Overview
Description
4-Carboethoxy-2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)methyl]benzophenone (CEAB) is a natural and synthetic compound that has been studied for its potential application in various scientific research fields. CEAB is a member of the benzophenone family, which are compounds that contain a benzene ring with a ketone group attached to it. It is a colorless solid that is soluble in organic solvents and has a low melting point.
Scientific Research Applications
Synthesis and Pharmacological Evaluation
A study by Brubaker and Colley (1986) explored the synthesis of three 7-methyl-1,4-dioxa-7-azaspiro[4.5]decanes with potential dopamine agonist activity for pharmacological applications. Although no central nervous system activity was observed, one derivative exhibited potent dopamine agonist activity, demonstrating the chemical's relevance in developing pharmacological agents (Brubaker & Colley, 1986).
Antiviral Evaluation
Apaydın et al. (2020) designed and synthesized a new series of N-(3-oxo-1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives and evaluated their antiviral activity. This study highlights the spirothiazolidinone scaffold's versatility for developing new classes of antiviral molecules, with some compounds showing strong activity against influenza A/H3N2 virus and human coronavirus 229E (Apaydın et al., 2020).
Drug Discovery Scaffolds
Chalyk et al. (2017) presented the synthesis of new scaffolds for drug discovery, 6-azaspiro[4.3]alkanes, from four-membered-ring ketones. This work emphasizes the innovative potential of utilizing spirocyclic compounds in the drug discovery process, showcasing the adaptability and utility of such structures in medicinal chemistry (Chalyk et al., 2017).
Photocatalytic Activity
Wang et al. (2019) investigated the photocatalytic degradation of Benzophenone-3 (BP-3), a common UV filter, using TiO2-based catalysts modified with PbO and Sb2O3. The study provides insights into the environmental applications of photocatalysis for removing organic pollutants, demonstrating the significance of chemical modifications in enhancing photocatalytic efficiency (Wang et al., 2019).
Environmental and Health Impact
Zhang et al. (2011) focused on the determination of benzophenone and benzotriazole UV filters in sediment and sewage sludge, highlighting the environmental presence and potential health impacts of such chemicals. This work underscores the importance of monitoring environmental contaminants and understanding their long-term effects on ecosystems and human health (Zhang et al., 2011).
Properties
IUPAC Name |
ethyl 4-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)benzoyl]benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO5/c1-2-28-23(27)19-9-7-18(8-10-19)22(26)21-6-4-3-5-20(21)17-25-13-11-24(12-14-25)29-15-16-30-24/h3-10H,2,11-17H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAAWGGVILKIGBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)C(=O)C2=CC=CC=C2CN3CCC4(CC3)OCCO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00643754 | |
Record name | Ethyl 4-{2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00643754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
409.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898755-92-5 | |
Record name | Benzoic acid, 4-[2-(1,4-dioxa-8-azaspiro[4.5]dec-8-ylmethyl)benzoyl]-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898755-92-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-{2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]benzoyl}benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00643754 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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